2-Tert-butyl-3-cyclopropoxybenzaldehyde

• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 2-tert-butyl-3-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C14H18O2/c1-14(2,3)13-10(9-15)5-4-6-12(13)16-11-7-8-11/h4-6,9,11H,7-8H2,1-3H3
• InChI Key: VKPRTSZTQIGYAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC=C1OC2CC2)C=O

Description

2-Tert-butyl-3-cyclopropoxybenzaldehyde is an aromatic aldehyde featuring a benzene ring substituted with a tert-butyl group at position 2, a cyclopropoxy group at position 3, and an aldehyde functional group at position 1 (based on numbering conventions). The tert-butyl group confers steric bulk, which can influence solubility and reaction kinetics by hindering nucleophilic or electrophilic attacks . This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique combination of substituents, which may modulate bioactivity or serve as a precursor for complex molecule synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butyl-3-cyclopropoxybenzaldehyde can be achieved through several methods. One common approach involves the reaction of 2-tert-butylphenol with cyclopropyl bromide in the presence of a base to form 2-tert-butyl-3-cyclopropoxyphenol. This intermediate is then oxidized to the corresponding benzaldehyde using reagents such as pyridinium chlorochromate (PCC) or Dess-Martin periodin

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2-tert-butyl-3-cyclopropoxybenzaldehyde, a comparative analysis with structurally analogous compounds is essential. Below is a detailed comparison of key features:

Structural and Functional Group Comparison

Compound Name	Molecular Formula	Key Functional Groups	Unique Features
2-Tert-butyl-3-cyclopropoxybenzaldehyde	C₁₄H₁₈O₂	Aldehyde, tert-butyl, cyclopropoxy	High electrophilicity at aldehyde site; steric hindrance from tert-butyl
4-Tert-butoxy-3-cyclopropoxybenzoic acid	C₁₄H₁₈O₄	Carboxylic acid, tert-butoxy, cyclopropoxy	Acidic proton enables salt formation; tert-butoxy enhances lipophilicity
Methyl 2-(4-tert-butoxyphenyl)-3-(3-fluorophenyl)propanoate	C₂₁H₂₅FO₃	Ester, tert-butoxy, fluorophenyl	Fluorine enhances bioavailability; ester group allows hydrolytic stability
tert-Butyl N-[2-[(3-chlorophenyl)methoxy]cyclohexyl]carbamate	C₁₉H₂₈ClNO₃	Carbamate, chlorophenyl	Chlorine substituent increases reactivity in cross-coupling reactions

Reactivity and Stability

• Aldehyde vs. Carboxylic Acid/Ester : The aldehyde group in 2-tert-butyl-3-cyclopropoxybenzaldehyde is more electrophilic than the carboxylic acid or ester groups in analogs like 4-tert-butoxy-3-cyclopropoxybenzoic acid, making it more reactive in nucleophilic additions (e.g., Grignard reactions) .
• Steric Effects: The tert-butyl group in the target compound reduces solubility in polar solvents compared to analogs with smaller substituents (e.g., methylphenoxy in tert-butyl N-(2-(4-methylphenoxy)cyclohexane)carbamate) .
• Cyclopropoxy Influence : The strained cyclopropane ring in both the target compound and 4-tert-butoxy-3-cyclopropoxybenzoic acid may lead to unique reactivity, such as ring-opening under acidic conditions or participation in cycloadditions .